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Compound of Interest

Compound Name: 3,4-Dihydroxybenzamide

Cat. No.: B1582264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Chemical Identity
3,4-Dihydroxybenzamide, also known as protocatechuamide, is a phenolic amide compound

that has garnered interest in the scientific community for its potential biological activities. It is

structurally related to protocatechuic acid and other catechol derivatives, which are widely

recognized for their antioxidant properties.[1][2] This guide provides an in-depth overview of its

chemical and physical properties, synthesis, analytical characterization, and known biological

significance, serving as a foundational resource for researchers in medicinal chemistry and

drug development.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry

Number.

CAS Number: 54337-90-5[3][4]

Other key identifiers include:

IUPAC Name: 3,4-dihydroxybenzamide[4]

Molecular Formula: C₇H₇NO₃[1][4]

Synonyms: Protocatechuamide, 4-Carbamoyl-1,2-benzenediol, Benzamide, 3,4-dihydroxy-

[1][4]
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Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development.

Data Summary Table
Property Value Source(s)

Molecular Weight 153.14 g/mol [4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point

Data not consistently available;

related compound 3,4-

Dihydroxybenzaldehyde melts

at 150-159°C.[5]

pKa (Predicted) 8.48 ± 0.18 [1]

Solubility

As a polar compound with

hydroxyl groups, it is expected

to have good solubility in polar

solvents like water, ethanol,

and acetone.[6]

Spectroscopic Profile
Spectroscopic analysis is crucial for the structural confirmation of 3,4-Dihydroxybenzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three

aromatic protons on the benzene ring and the two protons of the amide group. The

chemical shifts and coupling patterns of the aromatic protons provide definitive information

about the 1,2,4-substitution pattern.

¹³C NMR: The carbon NMR spectrum will display seven unique signals corresponding to

the seven carbon atoms in the molecule. Characteristic peaks include those for the
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carbonyl carbon of the amide and the four substituted aromatic carbons (two bearing

hydroxyl groups, one bearing the amide, and one unsubstituted). A published ¹³C NMR

spectrum shows peaks at approximately 171.8 (C=O), 148.5 (C-4), 145.2 (C-3), 126.9 (C-

1), 123.8 (C-6), 117.9 (C-2), and 115.8 (C-5).[7][8]

Mass Spectrometry (MS):

The mass spectrum provides the molecular weight of the compound. The molecular ion

peak (M+) would be observed at an m/z of 153, corresponding to the nominal mass of the

molecule. High-resolution mass spectrometry can confirm the elemental composition.

Infrared (IR) Spectroscopy:

The IR spectrum is characterized by specific absorption bands that indicate the presence

of its functional groups. Key expected peaks include a broad O-H stretching band for the

hydroxyl groups, N-H stretching for the amide, and a strong C=O stretching for the amide

carbonyl group.

Synthesis and Purification Workflow
While 3,4-Dihydroxybenzamide can be purchased from various chemical suppliers,

understanding its synthesis is vital for creating derivatives or for custom applications. A

common conceptual approach involves the amidation of a protected form of protocatechuic

acid. A more direct synthesis route involves the condensation of catechol with glyoxylic acid,

followed by oxidation.[9][10]

Conceptual Synthesis Workflow Diagram
Below is a generalized workflow for the synthesis of 3,4-Dihydroxybenzamide starting from

catechol.

Caption: Conceptual workflow for the synthesis of 3,4-Dihydroxybenzamide.

Detailed Experimental Protocol: Synthesis from p-
Hydroxybenzaldehyde
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A one-pot synthesis method has been developed utilizing an ionic liquid for a facile and

environmentally friendlier approach.[11]

Materials:

p-Hydroxybenzaldehyde

Ionic Liquid: 1-butyl-3-methylimidazolium tribromide ([bmim]Br₃)

Sodium Hydroxide (NaOH) aqueous solution

Reaction vessel equipped with a magnetic stirrer and temperature control

Step-by-Step Procedure:

Bromination:

Combine p-hydroxybenzaldehyde and the ionic liquid [bmim]Br₃ in a 1:1 molar ratio in the

reaction vessel.

Stir the mixture at 20°C for 30 minutes. This step is performed solvent-free and yields 3-

bromo-4-hydroxybenzaldehyde with high selectivity.[11]

Hydrolysis:

Without isolating the intermediate, add NaOH aqueous solution to the reaction mixture.

The recommended dosage is 1.25 moles of NaOH per mole of the initial p-

hydroxybenzaldehyde.[11]

Heat the reaction mixture to 100°C and maintain this temperature with stirring for 2 hours.

[11] During this step, the brominated intermediate is hydrolyzed to form 3,4-
Dihydroxybenzamide.

Work-up and Purification:

After the reaction is complete, cool the mixture to room temperature.

Extract the product using an appropriate organic solvent.
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Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

The crude product can be further purified by recrystallization or column chromatography to

yield pure 3,4-Dihydroxybenzamide. The ionic liquid can often be recovered and reused.

[11]

Pharmacological Activity and Mechanism of Action
The biological properties of 3,4-Dihydroxybenzamide are an area of active research, largely

stemming from the well-documented activities of its structural analogs, protocatechuic acid

(PCA) and protocatechualdehyde (PAL).[12][13]

Antioxidant Properties
The catechol (3,4-dihydroxy) moiety is a classic structural motif for antioxidant activity.[1]

Phenolic compounds like this can act as free radical scavengers by donating a hydrogen atom

from one of their hydroxyl groups, thereby neutralizing reactive oxygen species (ROS).[2][12]

This mechanism helps to protect cells from oxidative stress, which is implicated in a wide range

of chronic diseases.[12][13] The related compound, protocatechuic acid, has been shown to

exhibit potent antioxidant effects by scavenging various radicals and chelating metal ions.[2]

Potential Therapeutic Applications
Given its structural similarity to other bioactive compounds, 3,4-Dihydroxybenzamide and its

derivatives are being investigated for several therapeutic effects:

Anti-inflammatory Effects: Many antioxidant compounds also possess anti-inflammatory

properties. The related aldehyde has been noted for its anti-inflammatory effects.[14]

Antitumor Activity: Related dihydroxybenzene derivatives have been studied for their effects

on cancer cells, with some showing the ability to inhibit ribonucleotide reductase, an enzyme

crucial for DNA synthesis, and exhibit antitumor activity in vivo.[15]

Neuroprotection: Protocatechualdehyde has been shown to have a protective effect against

cerebral ischemia-reperfusion injury in animal models, suggesting a potential role for related
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compounds in stroke and neurodegenerative disease research.[16]

Signaling Pathway Diagram: Antioxidant Mechanism
The antioxidant mechanism can be visualized as an interaction with cellular redox systems.

Cellular Oxidative Stress

Cellular Defense
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Caption: Antioxidant mechanism of catechol-containing compounds.
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Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed when handling

3,4-Dihydroxybenzamide. Based on safety data sheets for the related and more commonly

used 3,4-Dihydroxybenzaldehyde, the compound may cause skin, eye, and respiratory

irritation.[17][18]

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses, and a

lab coat.[19]

Handling: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of

dust.[5][17] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[19]

Storage: Store in a tightly sealed container in a cool, dry place.[5]

First Aid:

Skin Contact: Wash off with plenty of soap and water.[17]

Eye Contact: Rinse cautiously with water for several minutes.[17]

Inhalation: Move the person to fresh air.[19]

In all cases of exposure, seek medical attention if symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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